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Compound of Interest

Compound Name: 3,6-Dioxa-1,8-octanedithiol

Cat. No.: B088884 Get Quote

Essential Safety and Handling Guide for 3,6-Dioxa-
1,8-octanedithiol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,6-Dioxa-1,8-octanedithiol
(CAS: 14970-87-7). Adherence to these protocols is essential for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Summary
3,6-Dioxa-1,8-octanedithiol is a hazardous chemical that requires careful handling. Its primary

health effects include toxicity if swallowed or inhaled, and it is an irritant to the skin, eyes, and

respiratory system.[1] The compound is also noted for its powerful and unpleasant stench.[1]

Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[2][3]
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Hazard Type Description

Acute Oral Toxicity Toxic if swallowed.[4][5]

Acute Inhalation Toxicity
Harmful or toxic if inhaled, causing respiratory

tract irritation.[1][4]

Skin Irritation
Causes skin irritation; may be harmful if

absorbed through the skin.[1][2]

Eye Irritation Causes serious eye irritation.[1][2]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[3][4]

Odor
Possesses a strong, unpleasant stench

characteristic of thiols.[1][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling this chemical.
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PPE Category Specification Rationale

Engineering Controls Certified Chemical Fume Hood

All work must be conducted in

a fume hood to control vapor

inhalation and odor.[1][7]

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Protects against splashes and

aerosols.[2][7]

Hand Protection

Chemical-resistant nitrile

rubber gloves. Double-gloving

is recommended.

Prevents direct skin contact.[2]

[7] Always inspect gloves for

integrity before use.

Skin & Body Protection
Flame-resistant laboratory

coat.

Protects skin and personal

clothing from contamination.[7]

Respiratory Protection

NIOSH/MSHA approved

respirator (if fume hood is not

available or exposure limits are

exceeded).

Required to prevent inhalation

of harmful vapors in situations

with inadequate ventilation.[1]

[2]

Operational and Handling Plan
A systematic approach to handling minimizes risk and ensures the integrity of experimental

work.

Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is fully operational before beginning any work.[7]

Verify that a safety shower and eyewash station are unobstructed and readily accessible.

[1][7]

Prepare and clearly label all necessary glassware and equipment within the fume hood.[7]
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Designate and label separate, sealed hazardous waste containers for liquid and solid thiol

waste.[7]

Prepare a bleach solution (e.g., a 1:1 mixture of commercial bleach and water) within the

fume hood for decontaminating glassware and spills.[6][8]

Handling:

Don all required PPE as specified in the table above before entering the handling area.[7]

Allow the chemical container to equilibrate to room temperature before opening to prevent

moisture condensation.[7]

Conduct all transfers and manipulations of the chemical deep within the fume hood to

contain vapors and odor.

Use techniques like syringe or cannula transfers to minimize air exposure and odor

release.[8]

Post-Handling Decontamination:

Thoroughly decontaminate all non-disposable equipment (glassware, stir bars, etc.) that

came into contact with the thiol. Submerge them in the prepared bleach bath within the

fume hood for at least 14 hours to neutralize the odor.[6][8]

Wipe down the interior surfaces of the fume hood with an appropriate cleaning agent after

work is complete.

Disposal Plan
Proper segregation and disposal of waste are critical to prevent environmental contamination

and ensure regulatory compliance.[2]

Liquid Thiol Waste:

Collect all liquid waste containing 3,6-Dioxa-1,8-octanedithiol in a designated, sealed,

and clearly labeled hazardous waste container.[7]
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The label must explicitly state "Hazardous Waste" and identify the thiol-containing

contents.[7]

Solid Thiol Waste:

Place all contaminated disposable items, such as gloves, pipette tips, and paper towels,

into a sealable plastic bag.[6][7]

Securely seal the bag and place it inside the designated container for solid hazardous

waste.[7]

Final Disposal:

Store waste containers in a cool, dry, well-ventilated area away from incompatible

materials.

All chemical waste must be disposed of through a licensed hazardous waste contractor,

following all institutional, local, and national regulations.[7]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately flush the affected skin with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes.

Seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids occasionally. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable, sealed container for disposal.[1][3]

Ensure proper PPE is worn during cleanup.

Chemical Handling and Disposal Workflow
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1. Preparation

Don Required PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves (Double)

2. Handling Chemical

Work in Fume Hood

3. Decontaminate Glassware
(Bleach Bath)

Post-Experiment

Solid Waste:
Contaminated Gloves, Tips

in Sealed Bag

Liquid Waste:
Collect in Labeled,
Sealed Container

Neutralized Solution

4. Waste Disposal

Dispose via Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3,6-Dioxa-1,8-octanedithiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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